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Synthetic conotoxins, peptides derived from the venom of marine cone snails, have emerged

as indispensable tools in pharmacology and neuroscience. Their exquisite potency and

selectivity for a wide range of ion channels and receptors make them ideal probes for

dissecting complex physiological processes and for the development of novel therapeutics.

This document provides detailed application notes and experimental protocols for the utilization

of synthetic conotoxins as pharmacological probes, with a focus on their application in

studying nicotinic acetylcholine receptors (nAChRs) and voltage-gated ion channels.

Introduction to Conotoxins as Pharmacological
Probes
Conotoxins are small, disulfide-rich peptides, typically 10-30 amino acids in length.[1] Their

rigid structure, conferred by multiple disulfide bonds, provides a scaffold for a remarkable

diversity of sequences, leading to high affinity and selectivity for specific molecular targets.[2]

The major classes of conotoxins are defined by their primary targets, including:
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α-conotoxins: Target nicotinic acetylcholine receptors (nAChRs).[3][4]

ω-conotoxins: Target voltage-gated calcium channels (CaV).[5][6]

μ-conotoxins: Target voltage-gated sodium channels (NaV).[7]

δ-conotoxins: Inhibit the inactivation of voltage-gated sodium channels.[7]

κ-conotoxins: Inhibit potassium channels.

The ability to chemically synthesize conotoxins and their analogs has revolutionized their use

in research.[8][9] Synthesis allows for the introduction of modifications to probe structure-

activity relationships, improve stability, and develop novel therapeutic leads.[10] Ziconotide, a

synthetic version of ω-conotoxin MVIIA, is an FDA-approved analgesic, highlighting the

therapeutic potential of these peptides.[5]

Data Presentation: Quantitative Analysis of
Conotoxin Activity
The precise quantification of conotoxin activity is paramount for their effective use as

pharmacological probes. The following tables summarize the inhibitory concentrations (IC50) of

various synthetic conotoxins on different nAChR and voltage-gated ion channel subtypes.

Table 1: Inhibitory Activity of α-Conotoxins on Nicotinic Acetylcholine Receptor (nAChR)

Subtypes
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α-Conotoxin nAChR Subtype IC50 (nM) Reference(s)

Vc1.1 α9α10
1.7 (GABAB receptor

mediated)
[10]

RgIA α9α10 Potent Antagonist [11]

ImI α7 191 [12]

[V11L, V16A]ArIB α7 8 [12]

PnIA α3β2 Selective Antagonist [4]

PnIB α7 Preferential Binding [4]

MII
α3β2 and α6-

containing
Potent Blocker [13]

GIC α3β2 and α6β2 Binds [13]

BuIA α3β2 and α6β2 Binds [13]

PIA α3β2 and α6β2 Binds [13]

OmIA α3β2 and α6β2 Binds [13]

[A10L]TxIA α3β2 Selective [4]

Table 2: Inhibitory Activity of Conotoxins on Voltage-Gated Sodium Channel (NaV) Subtypes
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Conotoxin NaV Subtype IC50 (nM) Reference(s)

μ-GIIIA NaV1.4 - [7]

μ-SIIIA TTX-sensitive NaV
~20% inhibition at 5

µM
[7]

μO-MrVIA NaV1.8 82.8

μO-MrVIB NaV1.8

100-fold more

selective for NaV1.8

than NaV1.9

μ-PIIIA NaV1.4 - [7]

μ-CnIIIC NaV1.4 Potent and Selective [7]

Table 3: Inhibitory Activity of ω-Conotoxins on Voltage-Gated Calcium Channel (CaV)

Subtypes

ω-Conotoxin CaV Subtype Activity Reference(s)

MVIIA (Ziconotide) N-type (CaV2.2) Potent Blocker [5]

CVID N-type (CaV2.2) Selective Antagonist [6]

CVIE N-type (CaV2.2)
Higher affinity for

inactivated state
[6]

CVIF N-type (CaV2.2)
Higher affinity for

inactivated state
[6]

Experimental Protocols
This section provides detailed, step-by-step protocols for key experiments utilizing synthetic

conotoxins.

Synthesis of Conotoxins by Solid-Phase Peptide
Synthesis (SPPS)
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This protocol describes a standard Fmoc/tBu-based solid-phase peptide synthesis approach.[8]

[14][15][16]

Materials:

Fmoc-protected amino acids

Rink Amide resin

Coupling reagents (e.g., HBTU, HATU)

Base (e.g., DIEA, NMM)

Deprotection solution: 20% piperidine in DMF

Cleavage cocktail: e.g., 95% TFA, 2.5% TIS, 2.5% H2O

Solvents: DMF, DCM, Diethyl ether

Automated or manual peptide synthesizer

Procedure:

Resin Swelling: Swell the Rink Amide resin in DMF for 30-60 minutes.

First Amino Acid Coupling:

Deprotect the Fmoc group from the resin using 20% piperidine in DMF.

Wash the resin thoroughly with DMF.

Activate the first Fmoc-amino acid (3-5 equivalents) with a coupling reagent (e.g., HBTU)

and a base (e.g., DIEA) in DMF.

Add the activated amino acid solution to the resin and allow it to react for 1-2 hours.

Wash the resin with DMF and DCM.
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Chain Elongation: Repeat the deprotection, washing, and coupling steps for each

subsequent amino acid in the sequence.

Final Deprotection: Remove the N-terminal Fmoc group from the completed peptide chain.

Cleavage and Side-Chain Deprotection:

Wash the resin with DCM and dry it under vacuum.

Treat the resin with the cleavage cocktail for 2-4 hours at room temperature.

Filter the resin and collect the filtrate containing the cleaved peptide.

Peptide Precipitation: Precipitate the peptide by adding the filtrate to cold diethyl ether.

Purification: Centrifuge to pellet the peptide, wash with cold ether, and dry. Purify the crude

peptide by reverse-phase HPLC.

Characterization: Confirm the identity and purity of the linear peptide by mass spectrometry.
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Disulfide Bond Formation and Connectivity
Determination
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The correct formation of disulfide bonds is critical for the biological activity of conotoxins.[17]

Protocol for Oxidative Folding:

Dissolve the purified linear peptide in an aqueous buffer (e.g., 0.1 M Tris-HCl, pH 7.5-8.5) at

a low concentration (0.1-1 mg/mL) to favor intramolecular disulfide bond formation.

Allow the solution to stir gently, exposed to air, for 24-48 hours.

Monitor the folding process by RP-HPLC.

Once the reaction is complete, acidify the solution with TFA and purify the folded conotoxin
by RP-HPLC.

Methods for Disulfide Bond Connectivity Determination:

Partial Reduction and Alkylation followed by Mass Spectrometry: This method involves

partially reducing the conotoxin to generate species with one disulfide bond broken,

followed by alkylation of the free thiols. The positions of the alkylated cysteines are then

determined by mass spectrometry fragmentation analysis.[1][17][18]

Enzymatic Digestion and Mass Spectrometry: The conotoxin is digested with a protease,

and the resulting fragments containing intact disulfide bonds are analyzed by mass

spectrometry to determine which cysteines are linked.

NMR Spectroscopy: For conotoxins with known structures, NMR can be used to confirm the

disulfide bond pattern by observing through-space correlations (NOEs) between specific

cysteine residues.[19]
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Receptor Binding Assay
This protocol describes a competitive radioligand binding assay to determine the affinity of a

synthetic conotoxin for a specific receptor subtype.[20]

Materials:

Cell membranes or purified receptors expressing the target of interest.

Radiolabeled ligand specific for the target receptor (e.g., [125I]α-bungarotoxin for nAChRs).

Synthetic conotoxin (competitor).
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Binding buffer (e.g., PBS with 0.1% BSA).

Filtration apparatus with glass fiber filters.

Scintillation counter.

Procedure:

Assay Setup: In a 96-well plate, add the binding buffer, a fixed concentration of the

radiolabeled ligand, and varying concentrations of the synthetic conotoxin.

Incubation: Add the cell membranes or purified receptors to each well. Incubate at a specific

temperature (e.g., room temperature or 37°C) for a defined period (e.g., 1-3 hours) to reach

equilibrium.

Separation of Bound and Free Ligand: Rapidly filter the contents of each well through a

glass fiber filter using a filtration apparatus. This separates the receptor-bound radioligand

from the unbound radioligand.

Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound

radioligand.

Quantification: Place the filters in scintillation vials with scintillation fluid and measure the

radioactivity using a scintillation counter.

Data Analysis: Plot the percentage of specific binding against the logarithm of the conotoxin
concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value,

which can be converted to a Ki (inhibition constant) value using the Cheng-Prusoff equation.
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Electrophysiology: Whole-Cell Patch-Clamp Recording
This protocol outlines the use of whole-cell patch-clamp electrophysiology to characterize the

effects of synthetic conotoxins on ion channel function.[2][21][22][23][24]

Materials:

Cells expressing the ion channel of interest (e.g., HEK293 cells, Xenopus oocytes, or

primary neurons).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 19 Tech Support

https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body-img#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://pmc.ncbi.nlm.nih.gov/articles/PMC9506549/
https://www.labome.com/method/Patch-Clamp-Protocol.html
https://docs.axolbio.com/wp-content/uploads/patch-clamp-protocol-final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11389830/
https://www.protocols.io/view/whole-cell-patch-clamp-protocol-uqcevsw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15860705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

Borosilicate glass capillaries for pulling patch pipettes.

Internal (pipette) solution (e.g., containing KCl, MgCl2, EGTA, HEPES, ATP, GTP).

External (bath) solution (e.g., containing NaCl, KCl, CaCl2, MgCl2, Glucose, HEPES).

Synthetic conotoxin.

Procedure:

Cell Preparation: Plate the cells on coverslips for recording.

Pipette Preparation: Pull patch pipettes from borosilicate glass capillaries and fire-polish the

tips to a resistance of 2-5 MΩ when filled with internal solution.

Obtaining a Gigaseal: Approach a cell with the patch pipette and apply gentle suction to form

a high-resistance seal (>1 GΩ) between the pipette tip and the cell membrane.

Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch,

establishing electrical and diffusional access to the cell interior.

Recording:

Voltage-Clamp: Clamp the membrane potential at a holding potential (e.g., -80 mV). Apply

voltage steps to elicit ion channel currents.

Baseline Recording: Record baseline currents in the absence of the conotoxin.

Conotoxin Application: Perfuse the external solution containing the synthetic conotoxin
over the cell.

Effect Recording: Record the currents in the presence of the conotoxin to determine its

effect (e.g., block, modulation).

Data Analysis: Analyze the recorded currents to determine parameters such as the

percentage of current inhibition, changes in channel kinetics, and the IC50 for block.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 19 Tech Support

https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15860705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gigaseal Formation

Establish Whole-Cell
Configuration

Record Baseline
Currents

Apply Conotoxin

Record Effect on
Currents

Data Analysis

Click to download full resolution via product page

In Vivo Analgesia Testing: The Formalin Test in Rats
This protocol describes the formalin test, a widely used model of tonic pain, to assess the

analgesic effects of synthetic conotoxins in vivo.[25][26][27][28][29]

Materials:

Adult male Sprague-Dawley or Wistar rats.
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Formalin solution (e.g., 5% in saline).

Synthetic conotoxin dissolved in a suitable vehicle (e.g., saline).

Observation chambers with a clear floor.

Syringes and needles for injection.

Procedure:

Acclimation: Acclimate the rats to the observation chambers for at least 30 minutes before

the experiment.

Conotoxin Administration: Administer the synthetic conotoxin or vehicle via the desired

route (e.g., intraperitoneal, subcutaneous, intrathecal) at a specific time before the formalin

injection.

Formalin Injection: Inject a small volume (e.g., 50 µL) of 5% formalin solution into the plantar

surface of one hind paw.

Observation: Immediately place the rat back into the observation chamber and record its

behavior for a set period (e.g., 60 minutes). The typical biphasic pain response consists of an

early phase (0-5 minutes) and a late phase (15-60 minutes).

Behavioral Scoring: Quantify the pain behavior by measuring the time the animal spends

licking, biting, or flinching the injected paw during the early and late phases.

Data Analysis: Compare the pain scores of the conotoxin-treated group with the vehicle-

treated group to determine the analgesic effect.
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Signaling Pathways and Logical Relationships
Synthetic conotoxins can be used to probe and modulate various signaling pathways,

particularly those involved in pain transmission.

Conotoxin Modulation of Nociceptive Signaling
Many conotoxins exert their analgesic effects by targeting ion channels on primary afferent

neurons in the dorsal root ganglion (DRG) and the dorsal horn of the spinal cord.[5][10] For

example, ω-conotoxins block N-type calcium channels (CaV2.2), which are crucial for the
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release of neurotransmitters like glutamate and substance P from presynaptic terminals,

thereby reducing the transmission of pain signals.[6] α-conotoxins can also produce analgesia

by acting on nAChRs or indirectly through GABAB receptors.[10]
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These detailed application notes and protocols provide a framework for the effective use of

synthetic conotoxins as pharmacological probes. By leveraging their specificity and potency,

researchers can continue to unravel the complexities of neuronal signaling and pave the way

for the development of novel therapies for a range of debilitating diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scielo.br [scielo.br]

2. µ-Conotoxins Targeting the Human Voltage-Gated Sodium Channel Subtype NaV1.7 -
PMC [pmc.ncbi.nlm.nih.gov]

3. Discovery, synthesis and development of structure-activity relationships of Conotoxins -
PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Omega-Conotoxins as Experimental Tools and Therapeutics in Pain Management - PMC
[pmc.ncbi.nlm.nih.gov]

6. Pathophysiological Responses to Conotoxin Modulation of Voltage-Gated Ion Currents -
PMC [pmc.ncbi.nlm.nih.gov]

7. µ-Conotoxins Modulating Sodium Currents in Pain Perception and Transmission: A
Therapeutic Potential - PMC [pmc.ncbi.nlm.nih.gov]

8. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult
sequences - PubMed [pubmed.ncbi.nlm.nih.gov]

9. CN116836255B - Chemical synthesis preparation method of mu-conotoxin peptide -
Google Patents [patents.google.com]

10. α-Conotoxin Peptidomimetics: Probing the Minimal Binding Motif for Effective Analgesia -
PMC [pmc.ncbi.nlm.nih.gov]

11. α-Conotoxin RgIA protects against the development of nerve injury-induced chronic pain
and prevents both neuronal and glial derangement - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 19 Tech Support

https://www.benchchem.com/product/b15860705/docs?utm_src=pdf-body#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scielo.br/j/jvatitd/a/QN6LG4wzBQGHBz6Fc7fQKsS/?lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9506549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9506549/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610532/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7610532/
https://www.mdpi.com/1660-3397/12/5/2970
https://pmc.ncbi.nlm.nih.gov/articles/PMC3705365/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3705365/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9143252/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9143252/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666403/
https://pubmed.ncbi.nlm.nih.gov/18079725/
https://pubmed.ncbi.nlm.nih.gov/18079725/
https://patents.google.com/patent/CN116836255B/en
https://patents.google.com/patent/CN116836255B/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472027/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4197107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4197107/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15860705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Fluorescent α-Conotoxin [Q1G, ΔR14]LvIB Identifies the Distribution of α7 Nicotinic
Acetylcholine Receptor in the Rat Brain - PMC [pmc.ncbi.nlm.nih.gov]

13. Synthetic α-Conotoxin Mutants as Probes for Studying Nicotinic Acetylcholine Receptors
and in the Development of Novel Drug Leads - PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

15. luxembourg-bio.com [luxembourg-bio.com]

16. peptide.com [peptide.com]

17. bio.ijs.si [bio.ijs.si]

18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

19. NMR-Based Mapping of Disulfide Bridges in Cysteine-Rich Peptides: Application to the
μ-Conotoxin SxIIIA - PMC [pmc.ncbi.nlm.nih.gov]

20. AChBP-targeted α-conotoxin correlates distinct binding orientations with nAChR subtype
selectivity - PMC [pmc.ncbi.nlm.nih.gov]

21. Patch Clamp Protocol [labome.com]

22. docs.axolbio.com [docs.axolbio.com]

23. Electrophysiological evaluation of the effect of peptide toxins on voltage-gated ion
channels: a scoping review on theoretical and methodological aspects with focus on the
Central and South American experience - PMC [pmc.ncbi.nlm.nih.gov]

24. Whole Cell Patch Clamp Protocol [protocols.io]

25. The formalin test: an evaluation of the method - PubMed [pubmed.ncbi.nlm.nih.gov]

26. scienceopen.com [scienceopen.com]

27. farm.ucl.ac.be [farm.ucl.ac.be]

28. researchgate.net [researchgate.net]

29. The formalin test does not probe inflammatory pain but excitotoxicity in rodent skin -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Synthetic Conotoxins: A Practical Guide to Their Use as
Pharmacological Probes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15860705/docs#synthetic-conotoxins-a-practical-
guide-to-their-use-as-pharmacological-probes]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 19 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11122421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11122421/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3153239/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3153239/
https://www.researchgate.net/publication/5768317_Solid-phase_peptide_synthesis_from_standard_procedures_to_the_synthesis_of_difficult_sequences
https://www.luxembourg-bio.com/wp-content/uploads/2017/02/Solid-phase-peptide-synthesis.pdf
https://www.peptide.com/resources/solid-phase-peptide-synthesis/
http://bio.ijs.si/~krizaj/group/Struktura%20proteinov%202012/Seminarji-osnovna%20literatura/1.Bingham2005.pdf
https://pdfs.semanticscholar.org/d0b8/5509e432580ee195a206424f1b073e4fd9e7.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2665793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2665793/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1952216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1952216/
https://www.labome.com/method/Patch-Clamp-Protocol.html
https://docs.axolbio.com/wp-content/uploads/patch-clamp-protocol-final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11389830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11389830/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11389830/
https://www.protocols.io/view/whole-cell-patch-clamp-protocol-uqcevsw
https://pubmed.ncbi.nlm.nih.gov/1454405/
https://www.scienceopen.com/document_file/d3c8d090-8167-4c51-b910-bb77bf469ff6/PubMedCentral/d3c8d090-8167-4c51-b910-bb77bf469ff6.pdf
https://www.farm.ucl.ac.be/Full-texts-FARM/Meunier-1998.pdf
https://www.researchgate.net/publication/304170866_Formalin_Test
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957662/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8957662/
https://www.benchchem.com/product/b15860705/docs#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/product/b15860705/docs#synthetic-conotoxins-a-practical-guide-to-their-use-as-pharmacological-probes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15860705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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